Cas no 899739-69-6 (1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 899739-69-6
• MF: C₁₉H₂₀N₂O₄S₂
• MW: 404.503102302551
• CID: 5486314
• Update Time: 2025-07-17

1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-2-(2-thienylsulfonyl)-
• 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C19H20N2O4S2/c1-24-16-8-7-14(13-17(16)25-2)19-15-5-3-9-20(15)10-11-21(19)27(22,23)18-6-4-12-26-18/h3-9,12-13,19H,10-11H2,1-2H3
• InChI Key： XEHJCHNUXPHWFN-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1SC=CC=1)(=O)=O)C2C1=CC=C(OC)C(OC)=C1

Additional information on 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Research Brief on 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS: 899739-69-6)

The compound 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS: 899739-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving protein-protein interactions (PPIs). The presence of the thiophene sulfonyl moiety and the dimethoxyphenyl group in its structure suggests potential interactions with hydrophobic pockets in target proteins, making it a promising candidate for the development of small-molecule inhibitors. Preliminary in vitro assays have demonstrated its efficacy in inhibiting specific kinases and GPCRs, although further validation is required to confirm these findings.

The synthesis of 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advances in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have been reported to enhance the efficiency of its production. These synthetic improvements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent research has explored the compound's potential in oncology and neurology. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on tumor cell proliferation in vitro, with IC50 values in the low micromolar range. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases, although in vivo studies are still in early stages.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are underway to address these issues, with the goal of developing derivatives with improved drug-like properties. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-(3,4-dimethoxyphenyl)-2-(thiophene-2-sulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine represents a promising scaffold for drug discovery, with potential applications across multiple therapeutic areas. Continued research into its mechanism of action, synthetic accessibility, and pharmacological profile will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds like this one.